Sufentanil-d3 HCl
Description
Stable isotope labeled (deuterated) internal standard for Sufentanil
Scientific Research Applications
Pharmacological Properties and Therapeutic Use
Sufentanil, an analogue of fentanyl, is recognized for its shorter distribution and elimination half-lives, making it a more potent analgesic than its counterparts. It's prominently used for induction and maintenance of anesthesia, as well as for postsurgical analgesia. Sufentanil's ability to maintain hemodynamic stability during surgeries better than other opioids is noteworthy. Its usage extends to outpatient surgery, with its rapid recovery post-surgery and reduced requirement for postoperative analgesia being significant advantages. The drug's potential role in epidural administration during labor or postoperative pain management, although promising, necessitates further studies for conclusive evidence (Monk, Beresford, & Ward, 1988).
Anesthesia and Analgesia in Various Medical Contexts
Sufentanil is a pivotal component in anesthesia during neurosurgical procedures, although its effects on intracranial pressure, especially in patients with head trauma or diminished intracranial compliance, are complex and necessitate cautious administration (Albanèse et al., 1993). It's also used in pediatric anesthesia, where different small doses of sufentanil effectively blunt cardiovascular responses to laryngoscopy and intubation, showcasing its utility and dose-dependent efficacy in managing cardiovascular intubation response in children (Xue et al., 2008).
Cardiovascular and Cerebral Impacts
The drug's cardiovascular effects are well-documented, particularly in providing cardiovascular stability during cardiac surgeries (Sebel & Bovil, 1982). However, its influence on regional cerebral glucose utilization and its interaction with various cerebral structures, including limbic system structures like the amygdala and hippocampus, present a complex profile that demands careful consideration in clinical applications (Young et al., 1984).
Influence on Metabolic and Endocrine Responses
Sufentanil's impact extends to influencing endocrine and metabolic responses during cardiac surgeries. The drug demonstrates an ability to modulate the concentrations of various hormones, substrates, and enzymes, illustrating its profound systemic effects beyond its primary analgesic properties (Bovill et al., 1983).
Cardioprotective Properties
Notably, sufentanil demonstrates cardioprotective properties, limiting myocardial infarct size and modulating cellular pathways, such as those involving connexin 43, crucial for cardiac cell communication and function (Wu et al., 2012).
Properties
Molecular Formula |
C22H27D3N2O2S.HCl |
|---|---|
Molecular Weight |
426.03 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
